Cas no 2172147-59-8 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid
• CAS No: 2172147-59-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5865731
• PubChem ID: 165875652
• Update Time: 2025-05-24

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid
• EN300-1490860
• 2172147-59-8
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-8-18(15-24(29)27-14-13-17(2)25(30)31)28-26(32)33-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,17-18,23H,3,8,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： FPXHEXCUVLKYDC-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCCC(C(=O)O)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid

Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid (CAS: 2172147-59-8)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid (CAS: 2172147-59-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and unique hexanamido-methylbutanoic acid backbone, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have focused on its role as a versatile building block in solid-phase peptide synthesis (SPPS), where its stability and reactivity under various conditions are of particular interest.

One of the key findings from recent research is the compound's ability to facilitate the synthesis of complex peptide sequences with high yield and purity. The Fmoc group, a widely used protecting group in peptide chemistry, ensures selective deprotection during synthesis, while the hexanamido-methylbutanoic acid moiety provides structural flexibility. This dual functionality makes 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid an attractive candidate for the development of novel peptide-based therapeutics, including antimicrobial peptides and enzyme inhibitors.

In addition to its applications in peptide synthesis, recent studies have investigated the pharmacokinetic and pharmacodynamic properties of this compound. Preliminary data suggest that it exhibits favorable bioavailability and metabolic stability, which are critical for its potential use as a drug scaffold. Researchers have also explored its interactions with biological targets, such as enzymes and receptors, to better understand its mechanism of action and optimize its therapeutic potential.

Another area of interest is the compound's role in drug delivery systems. Its amphiphilic nature, derived from the hydrophobic Fmoc group and hydrophilic amino acid backbone, enables it to self-assemble into nanostructures, such as micelles and hydrogels. These nanostructures have shown promise in encapsulating and delivering hydrophobic drugs, enhancing their solubility and bioavailability. Recent in vitro and in vivo studies have demonstrated the efficacy of these delivery systems in targeting specific tissues and reducing off-target effects.

Despite these promising findings, challenges remain in the large-scale production and clinical translation of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid. Issues such as cost-effective synthesis, scalability, and regulatory approval need to be addressed. However, ongoing research efforts are focused on optimizing synthetic routes and exploring novel applications, which could pave the way for its broader adoption in the pharmaceutical industry.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid (CAS: 2172147-59-8) represents a promising compound with diverse applications in chemical biology and drug development. Its unique structural features and functional versatility make it a valuable tool for researchers in the field. Future studies are expected to further elucidate its potential and address current limitations, ultimately contributing to the advancement of peptide-based therapeutics and drug delivery systems.